N-(3-bromophenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H16BrN3O3S2/c1-12-5-7-16(8-6-12)27(24,25)22-18-21-15(11-26-18)10-17(23)20-14-4-2-3-13(19)9-14/h2-9,11H,10H2,1H3,(H,20,23)(H,21,22)
• InChI Key: HYYDFRYGFOYIFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C18H16BrN3O3S2
• Molecular Weight: 466.4 g/mol

Description

N-(3-bromophenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide is a chemical compound with potential applications in scientific research. It is commonly referred to as BPTA and is a member of the thiazole family of compounds. BPTA has been studied for its potential use as a therapeutic agent due to its unique chemical structure and mechanism of action.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Antimicrobial Evaluation : A study by Darwish et al. (2014) explored the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, showing promise as antimicrobial agents. The compounds demonstrated significant in vitro antibacterial and antifungal activities.
• Antimicrobial Activity of Derivatives : Research by Fahim and Ismael (2019) studied the reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives. The synthesized compounds displayed good antimicrobial activity, with certain compounds showing high activity against various strains.

Enzyme Inhibition and Potential Therapeutic Applications

• Enzyme Inhibitory Potential : Abbasi et al. (2019) investigated the enzyme inhibitory potential of new sulfonamides. Most compounds exhibited substantial inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase.
• Anticonvulsant Activity : A study by Farag et al. (2012) synthesized derivatives with sulfonamide thiazole moiety for anticonvulsant activity evaluation. Several compounds showed protection against picrotoxin-induced convulsion.

Anticancer Potential

• Anticancer Activity Evaluation : Research by Evren et al. (2019) synthesized and studied N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides for their anticancer activity. Certain compounds showed high selectivity and significant apoptosis induction in cancer cell lines.

Miscellaneous Applications

• Optoelectronic Properties : The study by Camurlu and Guven (2015) focused on the synthesis of thiazole-containing monomers for investigating their optoelectronic properties, revealing potential applications in electronics.
• Antioxidant Activity : A study by Talapuru et al. (2014) prepared a variety of compounds and tested them for antioxidant activity, finding that some exhibited excellent activity, even surpassing standard antioxidants like Ascorbic acid.